Cas no 1223033-18-8 (2-(4-Cyanophenoxy)ethyl 2-(methylthio)-3-pyridinecarboxylate)

• Product Name: 2-(4-Cyanophenoxy)ethyl 2-(methylthio)-3-pyridinecarboxylate
• CAS No: 1223033-18-8
• MF: C₁₆H₁₄N₂O₃S
• MW: 314.358962535858
• CID: 5456319
• PubChem ID: 47003993
• Update Time: 2025-10-31

2-(4-Cyanophenoxy)ethyl 2-(methylthio)-3-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(4-Cyanophenoxy)ethyl 2-(methylthio)-3-pyridinecarboxylate
• 2-(4-cyanophenoxy)ethyl 2-(methylsulfanyl)pyridine-3-carboxylate
• 2-(4-cyanophenoxy)ethyl 2-methylsulfanylpyridine-3-carboxylate
• AKOS033645435
• EN300-26590296
• 1223033-18-8
• Z18837652

• Inchi： 1S/C16H14N2O3S/c1-22-15-14(3-2-8-18-15)16(19)21-10-9-20-13-6-4-12(11-17)5-7-13/h2-8H,9-10H2,1H3
• InChI Key： AEOGVMFICCJEOH-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=CC=C1C(OCCOC1=CC=C(C#N)C=C1)=O

Computed Properties

• Exact Mass: 314.073
• Monoisotopic Mass: 314.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.5A^2
• XLogP3: 2.9

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 522.1±50.0 °C(Predicted)
• pka: 1.46±0.10(Predicted)

Additional information on 2-(4-Cyanophenoxy)ethyl 2-(methylthio)-3-pyridinecarboxylate

Research Briefing on 2-(4-Cyanophenoxy)ethyl 2-(methylthio)-3-pyridinecarboxylate (CAS: 1223033-18-8)

In recent years, the compound 2-(4-Cyanophenoxy)ethyl 2-(methylthio)-3-pyridinecarboxylate (CAS: 1223033-18-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of both cyanophenoxy and methylthio-pyridinecarboxylate moieties contributes to its diverse biological activities, making it a subject of intense investigation.

Recent studies have focused on elucidating the pharmacological properties of 2-(4-Cyanophenoxy)ethyl 2-(methylthio)-3-pyridinecarboxylate. One of the key areas of interest is its role as a potential modulator of enzyme activity. Preliminary findings suggest that this compound exhibits inhibitory effects on specific enzymes involved in inflammatory pathways, positioning it as a candidate for anti-inflammatory drug development. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to understand its binding mechanisms at the atomic level.

Another significant aspect of this compound is its application in cancer research. In vitro studies have demonstrated that 2-(4-Cyanophenoxy)ethyl 2-(methylthio)-3-pyridinecarboxylate can induce apoptosis in certain cancer cell lines, particularly those associated with solid tumors. The compound's ability to disrupt cellular signaling pathways has been linked to its cytotoxic effects, although the exact mechanisms remain under investigation. These findings have spurred further research into its potential as an adjunct therapy in oncology.

The synthesis and optimization of 2-(4-Cyanophenoxy)ethyl 2-(methylthio)-3-pyridinecarboxylate have also been explored in recent literature. Researchers have developed novel synthetic routes to improve yield and purity, addressing previous challenges in large-scale production. Additionally, structural analogs have been designed to enhance bioavailability and reduce potential side effects, highlighting the compound's versatility in drug design.

Despite these advancements, several challenges remain. The pharmacokinetic profile of 2-(4-Cyanophenoxy)ethyl 2-(methylthio)-3-pyridinecarboxylate requires further characterization, particularly regarding its absorption, distribution, metabolism, and excretion (ADME) properties. Ongoing preclinical studies aim to address these gaps, with the ultimate goal of advancing this compound to clinical trials. The research community remains optimistic about its therapeutic potential, given the promising data generated thus far.

In conclusion, 2-(4-Cyanophenoxy)ethyl 2-(methylthio)-3-pyridinecarboxylate represents a compelling area of research in chemical biology and pharmaceutical sciences. Its multifaceted biological activities and structural adaptability make it a valuable candidate for further exploration. As studies continue to unravel its mechanisms and optimize its properties, this compound may pave the way for innovative therapeutic interventions in inflammation, oncology, and beyond.